Cas no 1780174-62-0 (3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine
• CAS No: 1780174-62-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6224158
• PubChem ID: 105448340
• Update Time: 2025-10-29

3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine
• 1780174-62-0
• EN300-1755310
• 3-[(dimethyl-1,3-oxazol-2-yl)methyl]piperidine

• Inchi： 1S/C11H18N2O/c1-8-9(2)14-11(13-8)6-10-4-3-5-12-7-10/h10,12H,3-7H2,1-2H3
• InChI Key： LLKQEIJXLMCGFK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CC1CNCCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine

Comprehensive Guide to 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine (CAS No. 1780174-62-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research, 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine (CAS No. 1780174-62-0) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a piperidine backbone and a dimethyloxazole moiety, is increasingly studied for its role in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are actively exploring its synthesis pathways, stability, and reactivity to unlock new possibilities in drug discovery and specialty chemicals.

The growing interest in CAS No. 1780174-62-0 aligns with broader trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists are investigating eco-friendly methods to produce this compound, such as catalytic processes or solvent-free reactions. Recent publications highlight its potential as a building block for bioactive molecules, particularly in neurological and anti-inflammatory research areas. These developments answer frequent search queries like "oxazole derivatives in medicine" or "piperidine-based compound applications."

From a molecular perspective, the 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine structure offers remarkable versatility. The oxazole ring contributes to electron-rich characteristics, while the piperidine nitrogen provides basicity – a combination that enables diverse chemical modifications. Analytical techniques like HPLC purity testing and NMR characterization are crucial for quality control, addressing common industry concerns about compound standardization. This attention to detail responds to frequent searches about "certified reference materials" and "analytical methods for heterocycles."

Market analysts note rising demand for CAS 1780174-62-0 in academic and industrial laboratories, driven by its appearance in patent literature for novel therapeutic agents. The compound's logP values and hydrogen bonding capacity make it particularly interesting for drug design, answering frequent queries about "drug-like properties of oxazole compounds." Suppliers now offer customized packaging solutions, from milligram-scale for research to kilogram quantities for process development, reflecting the compound's expanding applications.

Quality assurance protocols for 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine have become more rigorous, with advanced spectroscopic identification methods and stability studies under various conditions. These improvements address laboratory professionals' frequent questions about "compound storage recommendations" and "handling precautions for nitrogen-containing heterocycles." The development of standardized synthetic routes has also reduced production costs, making this previously niche compound more accessible for broader research applications.

Emerging studies suggest potential applications of 1780174-62-0 in material science, particularly in designing functional polymers and coordination complexes. The compound's ability to act as a ligand or structural modifier answers growing interest in "smart materials design" and "molecular engineering." These interdisciplinary applications demonstrate how traditional pharmaceutical intermediates are finding new roles in cutting-edge technologies, a trend frequently searched as "cross-industry chemical applications."

For researchers considering 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine for their projects, understanding its structure-activity relationships is crucial. Computational chemistry approaches, including molecular docking and QSAR modeling, have provided valuable insights that address common search terms like "predicting biological activity" and "computer-aided drug design." These tools help optimize the compound's derivatives for specific applications while minimizing unnecessary synthetic efforts.

The safety profile of CAS No. 1780174-62-0 remains an active research area, with recent studies focusing on its toxicological parameters and environmental fate. These investigations respond to increasing regulatory requirements and frequent queries about "green chemistry metrics" and "benign by design" approaches. Proper risk assessment protocols have been developed for laboratory handling, including appropriate personal protective equipment recommendations and waste disposal procedures.

Looking ahead, the scientific community anticipates expanded use of 3-(dimethyl-1,3-oxazol-2-yl)methylpiperidine in high-throughput screening libraries and combinatorial chemistry. Its balanced physicochemical properties make it an attractive scaffold for generating diverse molecular libraries, addressing frequent searches about "diversity-oriented synthesis" and "fragment-based drug discovery." Continuous improvements in synthetic methodology and purification techniques will likely enhance its accessibility and application scope in coming years.